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Abstract

This document provides a comprehensive guide for researchers, scientists, and drug
development professionals on the preparation, handling, and storage of a stock solution of the
small molecule inhibitor DRI-C21045 in dimethyl sulfoxide (DMSO). DRI-C21045 is a potent
and selective inhibitor of the CD40-CD40L protein-protein interaction, a critical pathway in
immune regulation.[1][2][3] Accurate preparation of stock solutions is paramount for ensuring
the reproducibility and reliability of experimental results in studies involving this compound. This
protocol outlines the necessary materials, a detailed step-by-step procedure, safety
precautions, and storage recommendations.

Introduction to DRI-C21045

DRI-C21045 is a small molecule inhibitor that specifically targets the interaction between CD40
and its ligand, CD40L (CD154).[1][2][3] This interaction is a key co-stimulatory signal essential
for T cell-dependent B cell activation, proliferation, and immunoglobulin class switching.[3] By
disrupting this pathway, DRI-C21045 has shown potential in modulating immune responses,
making it a valuable tool for research in autoimmune diseases, transplantation, and other
inflammatory conditions.[2][4][5] In cellular assays, DRI-C21045 has demonstrated low
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micromolar inhibitory activity, affecting downstream signaling events such as NF-kB activation
and B cell proliferation.[1][4][5]

Quantitative Data Summary

The following table summarizes the key quantitative information for DRI-C21045.

Property Value Reference
Molecular Weight 580.61 g/mol [5][6]
Molecular Formula C32H24N207S [5]

CAS Number 2101765-81-3 [5]6]
Solubility in DMSO rznr,\:?/mL (approximately 3.44 [51[7]

ICs0 (CD40-CD40L PPI) 0.17 uM [1][5]

ICso (NF-KB activation) 17.1 puM [1][5]

ICso (B cell proliferation) 4.5 uM [1][5]

Experimental Protocol: Preparation of a 10 mM DRI-
C21045 Stock Solution in DMSO

This protocol details the procedure for preparing a 10 mM stock solution of DRI-C21045 in
100% anhydrous DMSO. The principles can be adapted for other desired concentrations.

Materials and Equipment
» DRI-C21045 (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO), =299.9% purity, sterile-filtered[8]
e Analytical balance (readable to at least 0.1 mg)

o Calibrated micropipettes (P1000, P200, P20)
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 Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL or 2.0 mL)
o Sterile, nuclease-free pipette tips

» Vortex mixer

o Water bath sonicator (recommended)

o Personal Protective Equipment (PPE): Safety glasses, lab coat, chemical-resistant gloves
(e.g., butyl rubber or neoprene; standard nitrile gloves are not recommended for prolonged
contact with DMSO)[9]

Step-by-Step Procedure

o Calculation:

o Determine the mass of DRI-C21045 required to prepare the desired volume of a 10 mM
stock solution.

o Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular
Weight ( g/mol ) / 1000

o Example for 1 mL of 10 mM stock solution:
» Mass (mg) =10 mM x 1 mL x 580.61 g/mol / 1000 = 5.8061 mg
e Weighing the Compound:
o Place a sterile microcentrifuge tube on the analytical balance and tare the balance.

o Carefully weigh out the calculated mass of DRI-C21045 powder into the microcentrifuge
tube.

e Adding DMSO:

o Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the DRI-C21045 powder. For the example above, add 1
mL of DMSO.
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¢ Dissolution:

o

Tightly cap the microcentrifuge tube.

[¢]

Vortex the tube for 1-2 minutes to facilitate dissolution.

[¢]

Visually inspect the solution for any undissolved particles.

[e]

If the compound is not fully dissolved, sonicate the tube in a water bath sonicator for 5-10
minutes.[5][7] Intermittently vortex the tube during sonication.

 Final Inspection and Aliquoting:

o Once the DRI-C21045 is completely dissolved and the solution is clear, briefly centrifuge
the tube to collect any droplets from the cap.

o To avoid repeated freeze-thaw cycles, which can lead to compound degradation and
moisture absorption, it is highly recommended to aliquot the stock solution into smaller,
single-use volumes in sterile, clearly labeled microcentrifuge tubes.[8]

Experimental Workflow Diagram

Preparation Storage
1. Calculate Mass of 3. Add Anhydrous 4. Dissolve 5. Aliquot for o _ane,
( DRI-C21045 > 2 Weigh DRI-C21045 > DMSO »| (Vortex/Sonicate) > Storage Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing DRI-C21045 stock solution.

Safety Precautions and Handling

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling DRI-C21045 and DMSO.[9]
[10]
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¢ Ventilation: Handle DMSO in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of vapors.[11][12]

e DMSO Permeability: DMSO can readily penetrate the skin and can carry dissolved
substances with it.[9][13] Therefore, it is crucial to avoid direct skin contact. If contact occurs,
wash the affected area immediately and thoroughly with soap and water.[14]

o Hygroscopicity of DMSO: DMSO is highly hygroscopic and will readily absorb moisture from
the air.[8] Use anhydrous DMSO and keep the container tightly sealed when not in use to
prevent compound precipitation.[8]

» Disposal: Dispose of all waste materials, including empty vials and used pipette tips, in
accordance with local, state, and federal regulations for chemical waste.

Storage and Stability

e Powder: Store the solid DRI-C21045 powder at -20°C for long-term storage (up to 3 years).
[516]

o Stock Solution: Store the aliquoted DRI-C21045 stock solution in DMSO at -20°C for short to
medium-term storage (up to 1 year) or at -80°C for long-term storage (up to 2 years).[1][5]

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the stock solution to maintain its
stability and prevent moisture absorption.[8]

Quality Control

¢ Visual Inspection: Before each use, visually inspect the thawed stock solution for any signs
of precipitation. If precipitates are observed, gently warm the tube and vortex or sonicate to
redissolve the compound.

» Concentration Verification: For critical applications, the concentration of the stock solution
can be verified using analytical techniques such as HPLC-UV.

» Negative Controls: In cellular experiments, it is essential to include a vehicle control group
treated with the same final concentration of DMSO as the experimental groups to account for
any solvent effects.
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Signaling Pathway

The following diagram illustrates the simplified signaling pathway inhibited by DRI-C21045.
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Caption: DRI-C21045 inhibits the CD40-CD40L interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.medchemexpress.com/dri-c21045.html
https://scholarship.miami.edu/esploro/outputs/journalArticle/Small-Molecule-Inhibitors-of-the-CD40-CD40L-Costimulatory/991031578540602976
https://pmc.ncbi.nlm.nih.gov/articles/PMC5823691/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5823691/
https://synapse.patsnap.com/article/what-are-the-new-molecules-for-cd40l-inhibitors
https://www.invivochem.com/dri-c21045.html
https://www.invivochem.com/dri-c21045.html
https://immunomart.com/product/dri-c21045/
https://www.targetmol.com/compound/dri-c21045
https://www.benchchem.com/pdf/Application_Note_and_Protocol_A_Step_by_Step_Guide_for_Preparing_Stock_Solutions_of_Test_Compounds_in_100_DMSO.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Dimethyl_Sulfoxide_DMSO.pdf
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://iacuc.wsu.edu/documents/2016/06/wsu_sop_1.pdf/
https://www.valudor.com/wp-content/uploads/2023/10/Dimethyl-SulfoxideDMSO-Valudor-SDS.pdf
https://etraorganics.co.uk/how-to-use-dmso-safely-best-practices-common-mistakes/
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://www.benchchem.com/product/b10783251/docs#preparation-of-dri-c21045-stock-solution-in-dmso-an-application-note-and-protocol
https://www.benchchem.com/product/b10783251/docs#preparation-of-dri-c21045-stock-solution-in-dmso-an-application-note-and-protocol
https://www.benchchem.com/product/b10783251/docs#preparation-of-dri-c21045-stock-solution-in-dmso-an-application-note-and-protocol
https://www.benchchem.com/product/b10783251/docs#preparation-of-dri-c21045-stock-solution-in-dmso-an-application-note-and-protocol
https://www.benchchem.com/product/b10783251?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact
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Contact our Ph.D. Support Team for a compatibility check
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